Cas no 438218-46-3 (3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid)

• Product Name: 3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid
• CAS No: 438218-46-3
• Molecular Formula: C₁₅H₁₃BrO₄
• Molecular Weight: 337.1653
• MDL: MFCD03421969
• CID: 2951816
• PubChem ID: 842768

3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid Properties

Names and Identifiers

• 3-[(2-溴苯氧基)甲基]-4-甲氧基-苯甲酸
• 3-[(2-bromophenoxy)methyl]-4-methoxybenzoic acid
• 3-((2-Bromophenoxy)methyl)-4-methoxybenzoic acid
• Oprea1_356711
• BBL015837
• STK263710
• 3-((2-Bromophenoxy)methyl)-4-methoxybenzoicacid
• benzoic acid, 3-[(2-bromophenoxy)methyl]-4-methoxy-

• MDL： MFCD03421969
• InChIKey： DZKXUGHPHMDUPI-UHFFFAOYSA-N
• Inchi： 1S/C15H13BrO4/c1-19-13-7-6-10(15(17)18)8-11(13)9-20-14-5-3-2-4-12(14)16/h2-8H,9H2,1H3,(H,17,18)
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])C1C([H])=C(C(=O)O[H])C([H])=C([H])C=1OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 20
• Complexity: 323
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives